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Compound of Interest

Compound Name: Thymol-d13

Cat. No.: B567697

This guide provides comprehensive safety and handling information for Thymol-d13, a
deuterated form of Thymol. The information is intended for researchers, scientists, and
professionals in drug development who may be working with this compound. Given that specific
safety data for Thymol-d13 is limited, this document primarily relies on the well-established
safety profile of its non-deuterated counterpart, Thymol, a standard practice for isotopically
labeled compounds.

Chemical and Physical Properties

Thymol-d13 is the deuterium-labeled version of Thymol.[1][2] Thymol itself is a naturally
occurring monoterpene phenol found in the essential oils of plants like those in the Lamiaceae
family.[1][2] Deuteration, the substitution of hydrogen with its heavy isotope deuterium, is often
used to trace the metabolic fate of drug molecules.[1] The physical and chemical properties of
Thymol-d13 are expected to be very similar to those of Thymol.
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Property Value Source
Molecular Formula C10HD130 [1]
Molecular Weight 163.298 g/mol [1]
Appearance White crystalline solid [31[4]
Melting Point 49 -51°C/120.2-123.8 °F [3]
Boiling Point 232-233°C/449.6 - 451.4 °F (3]
at 760 mmHg

Flash Point 102 °C / 215.6 °F [3]
Density ~1.0 g/cm?3 [1]

Slightly soluble in water;

Solubility soluble in alcohols and organic  [4]
solvents.
Vapor Pressure 1 mmHg [3]

Toxicological Data

Toxicological data for Thymol-d13 is not readily available. The following data for Thymol is
provided as a reference. It is important to handle Thymol-d13 with the same precautions as

Thymol.
Toxicity Metric Value Species Source
Acute Oral LD50 980 mg/kg Rat [5]
Acute Oral LD50 640 mg/kg Mouse [5]
Acute Dermal LD50 >2,000 mg/kg Rat [6]

Thymol is considered harmful if swallowed and causes severe skin burns and eye damage.[7] It
is also toxic to aquatic life with long-lasting effects.[7]

Hazard Identification and Handling Precautions
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Hazard Statements:

o Harmful if swallowed.[6][7]

o Causes severe skin burns and eye damage.[6][7]

o Toxic to aquatic life with long-lasting effects.[6][7]

Precautionary Measures:

Do not breathe dust or mist.[7][8]

Wash skin thoroughly after handling.[7][8]

Do not eat, drink, or smoke when using this product.[7][8]

Avoid release to the environment.[6][8]

Wear protective gloves, protective clothing, eye protection, and face protection.[7][8]

The logical workflow for handling hazardous chemicals like Thymol-d13 involves a clear
understanding of the risks and the implementation of appropriate safety measures.

Risk Assessment Control Measures Safe Handling Procedure

Identify Hazards I Risks Engineering Controls Administrative Controls FFE mm a Handling Storage Disposal

Click to download full resolution via product page

Caption: Logical workflow from risk assessment to safe disposal for hazardous chemicals.

Experimental Protocol: Safe Handling in a
Laboratory Setting
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The following is a generalized protocol for the safe handling of Thymol-d13 powder in a
research environment.

4.1. Personal Protective Equipment (PPE)
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[3][9]
» Skin Protection:
o Hand Protection: Use nitrile rubber gloves. Inspect gloves before use.[8][9]

o Body Protection: Wear a protective lab coat. A complete suit protecting against chemicals
may be necessary depending on the scale of work.[9]

o Respiratory Protection: If dust is generated, use a full-face respirator with an appropriate
filter cartridge (e.g., type ABEK).[9]

4.2. Handling and Storage
e Handling:
o Use in a well-ventilated area, preferably within a chemical fume hood.[8][10]
o Avoid the formation of dust and aerosols.[9]
o Avoid contact with skin, eyes, and clothing.[9][10]
o Wash hands thoroughly after handling.[8]
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][11]
o Store locked up.[8][11]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases,
and strong reducing substances.[10]
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The workflow for safely handling a chemical powder like Thymol-d13 in a laboratory setting

Prepare Work Area

l

Don PPE

can be visualized as follows:

Weigh Compound

Perform Experiment

Decontaminate Work Area

Doff PPE

Dispose of Waste
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Caption: Step-by-step workflow for the safe laboratory handling of Thymol-d13.

First-Aid Measures

In case of exposure, follow these first-aid measures and seek immediate medical attention.

Exposure Route First-Aid Procedure Source

Remove the person to fresh air

and keep them comfortable for
Inhalation breathing. If breathing is [3][11]

difficult or stops, provide

artificial respiration.

Immediately remove all
) contaminated clothing. Rinse
Skin Contact o [3][11]
the skin with plenty of water for

at least 15 minutes.

Immediately rinse cautiously
with water for several minutes.
Remove contact lenses if
Eye Contact [31[11]
present and easy to do.
Continue rinsing for at least 15

minutes.

Rinse mouth with water. Do
) NOT induce vomiting. Never
Ingestion ] ] [319]
give anything by mouth to an

unconscious person.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8][9]

o Unsuitable Extinguishing Media: Do not use a full water jet.[8]
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o Specific Hazards: In case of fire, toxic gases such as carbon monoxide and carbon dioxide
may be formed.[8]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
clothing.[6][8]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment as outlined in Section 4.1.
Evacuate personnel to a safe area. Ensure adequate ventilation. Avoid breathing dust.[9]

o Environmental Precautions: Prevent the product from entering drains. Avoid release into the
environment.[6][9]

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up the
material and place it in a suitable, closed container for disposal.[9]

Disposal Considerations

Dispose of the contents and container in accordance with local, regional, and national
regulations. The product should be disposed of at an approved waste disposal plant.[3]

This guide is intended to provide essential safety and handling information for Thymol-d13
based on the available data for Thymol. It is crucial for all users to consult the specific Safety
Data Sheet provided by the supplier and to conduct a thorough risk assessment before
beginning any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Thymol-d13 | CAS#:1219798-93-2 | Chemsrc [chemsrc.com]

o 2. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Thymol_1630_4.0.pdf
https://www.carlroth.com/medias/SDB-3209-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjk4Mjd8YXBwbGljYXRpb24vcGRmfGFEZGxMMmhqWWk4NU1UZ3pNREF4T0RBME9ETXdMMU5FUWw4ek1qQTVYMGRDWDBWT0xuQmtaZ3w3ZDBkMTgyZWNhNDU2N2ZkN2FjNmE4NDc1ZDYwNDQ1MWFmYzUyNTc4MjhiMDVjMDBiZTQxNGRmYzI5ZmQxOWVl
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Thymol_1630_4.0.pdf
https://www.pccarx.com/Documents/msds_pdf/30-1246.pdf?d=638993824854799064
https://www.carlroth.com/medias/SDB-3209-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjk4Mjd8YXBwbGljYXRpb24vcGRmfGFEZGxMMmhqWWk4NU1UZ3pNREF4T0RBME9ETXdMMU5FUWw4ek1qQTVYMGRDWDBWT0xuQmtaZ3w3ZDBkMTgyZWNhNDU2N2ZkN2FjNmE4NDc1ZDYwNDQ1MWFmYzUyNTc4MjhiMDVjMDBiZTQxNGRmYzI5ZmQxOWVl
https://www.pccarx.com/Documents/msds_pdf/30-1246.pdf?d=638993824854799064
https://www.pccarx.com/Documents/msds_pdf/30-1246.pdf?d=638993824854799064
https://www.fishersci.com/store/msds?partNumber=T185100&productDescription=THYMOL+NF+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b567697?utm_src=pdf-body
https://www.benchchem.com/product/b567697?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/1219798-93-2_1477029.html
https://isotope-science.alfa-chemistry.com/product/thymol-d13-cas-1219798-93-2-584545.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

3. fishersci.com [fishersci.com]

4. Pharmacological Properties and Molecular Mechanisms of Thymol: Prospects for Its
Therapeutic Potential and Pharmaceutical Development - PMC [pmc.ncbi.nlm.nih.gov]

5. uww.edu [uww.edu]

6. carlroth.com [carlroth.com]

7. consolidated-chemical.com [consolidated-chemical.com]
8. pentachemicals.eu [pentachemicals.eu]

9. pccarx.com [pccarx.com]

10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
11. guinama.com [guinama.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Thymol-d13]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567697#safety-data-sheet-and-handling-of-thymol-
d13]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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